2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C14H17N3O2S/c1-8(2)9-3-5-10(6-4-9)16-12(18)7-11-13(19)17-14(15)20-11/h3-6,8,11H,7H2,1-2H3,(H,16,18)(H2,15,17,19)
• InChI Key: RWABLGLTVFEJSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CC2C(=O)N=C(S2)N
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-isopropylphenyl)acetamide, also known as PPARγ agonist, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-isopropylphenyl)acetamideγ agonists work by activating the peroxisome proliferator-activated receptor gamma (this compoundγ) in cells. This receptor plays a key role in regulating glucose and lipid metabolism, as well as inflammation and cell proliferation. Activation of this compoundγ leads to the expression of genes involved in these processes, resulting in the observed physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compoundγ agonists are numerous and varied. These compounds have been shown to improve insulin sensitivity, reduce inflammation, and inhibit tumor growth. Additionally, this compoundγ agonists have been found to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-isopropylphenyl)acetamideγ agonists in lab experiments is their well-established mechanism of action. Additionally, these compounds have been extensively studied and have a proven track record of efficacy in preclinical models. However, one limitation of using this compoundγ agonists is the potential for off-target effects, which may complicate data interpretation.

Future Directions

There are numerous potential future directions for research on 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-isopropylphenyl)acetamideγ agonists. One area of interest is the development of more selective agonists, which may reduce the risk of off-target effects. Additionally, research is ongoing to determine the potential therapeutic applications of this compoundγ agonists in a variety of diseases, including neurodegenerative diseases and cancer. Finally, the use of this compoundγ agonists in combination with other therapies is an area of active investigation.

Synthesis Methods

The synthesis of 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-isopropylphenyl)acetamide involves the condensation of 2-mercaptoacetamide and 4-isopropylbenzaldehyde in the presence of a base catalyst. The resulting product is then oxidized to form the final compound.

Scientific Research Applications

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-isopropylphenyl)acetamideγ agonists have been extensively studied for their potential therapeutic applications in a variety of diseases, including diabetes, obesity, and cancer. Research has shown that this compoundγ agonists can improve insulin sensitivity, reduce inflammation, and inhibit tumor growth.